N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C17H22N4O3/c1-11-6-16(21(2)3)20-15(19-11)10-18-17(22)12-7-13(23-4)9-14(8-12)24-5/h6-9H,10H2,1-5H3,(H,18,22)
• InChI Key: VVAFXLRAHRDBIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CNC(=O)C2=CC(=CC(=C2)OC)OC)N(C)C
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

The compound contains a pyrimidine ring which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a dimethylamino group, which is a functional group consisting of a nitrogen atom attached to two methyl groups and to the rest of the molecule. It also has a benzamide moiety, which consists of a benzene ring attached to an amide group.

Molecular Structure Analysis

The molecular structure of a similar compound, 4-N,N-dimethylamino-4-N-methyl stilbazolium 2-formyl benzene sulfonate (DSFS), was successfully cultivated with methanol as the solvent by using the slow evaporation technique. The molecular structure of the DSFS crystal was solved by single crystal X-ray diffraction (SXRD) techniques.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, compounds with a dimethylamino group are often basic due to the lone pair of electrons on the nitrogen atom. They are also often soluble in organic solvents.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Synthesis and Characterization of Complex Compounds : Research into the synthesis and characterization of novel compounds, including pyrimidine derivatives, often focuses on developing new pharmaceuticals, materials, or chemical processes. This involves exploring new synthetic pathways, characterizing the chemical structure of the compounds, and investigating their physical and chemical properties (Ghorab et al., 2017).

Biomedical Applications

• Antimicrobial Activity : Some pyrimidine derivatives have been investigated for their antimicrobial properties, including antibacterial and antifungal activities. These studies aim to identify new therapeutic agents against various pathogens by evaluating the compounds' efficacy in inhibiting bacterial and fungal growth (El-Kalyoubi et al., 2015).